Cas no 1782396-89-7 (2-(1-methyl-1H-indazol-3-yl)oxyethan-1-amine)

• Product Name: 2-(1-methyl-1H-indazol-3-yl)oxyethan-1-amine
• CAS No: 1782396-89-7
• MF: C₁₀H₁₃N₃O
• MW: 191.229721784592
• CID: 6222989
• PubChem ID: 84663328
• Update Time: 2024-01-11

2-(1-methyl-1H-indazol-3-yl)oxyethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indazol-3-yl)oxyethan-1-amine
• 2-[(1-methyl-1H-indazol-3-yl)oxy]ethan-1-amine
• 1782396-89-7
• EN300-1858727

• Inchi： 1S/C10H13N3O/c1-13-9-5-3-2-4-8(9)10(12-13)14-7-6-11/h2-5H,6-7,11H2,1H3
• InChI Key： OAYSWEAEFSUYBB-UHFFFAOYSA-N
• SMILES： O(CCN)C1C2C=CC=CC=2N(C)N=1

Computed Properties

• Exact Mass: 191.105862047g/mol
• Monoisotopic Mass: 191.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 53.1Ų